Biomimetic flavin-catalysed reactions for organic synthesis

Organic & Biomolecular Chemistry Pub Date: 2015-06-16 DOI: 10.1039/C5OB00854A

Abstract

Using simple riboflavin related compounds as biomimetic catalysts, catalytic oxidation of various substrates with hydrogen peroxide or molecular oxygen can be performed selectively under mild conditions. The principle of these reactions is fundamental and will provide a wide scope for environmentally benign future practical methods.

Graphical abstract: Biomimetic flavin-catalysed reactions for organic synthesis
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